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Compound of Interest

Compound Name: LY 345899

Cat. No.: B1675677 Get Quote

Technical Support Center: LY345899
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and stability challenges

associated with LY345899.

Frequently Asked Questions (FAQs)
Q1: What is LY345899 and what is its primary mechanism of action?

A1: LY345899 is a folate analog that acts as an inhibitor of methylenetetrahydrofolate

dehydrogenase (MTHFD) enzymes, specifically MTHFD1 and MTHFD2.[1][2] It is more potent

against MTHFD1 (IC50 of 96 nM) compared to MTHFD2 (IC50 of 663 nM).[3][4] By inhibiting

these enzymes, LY345899 disrupts one-carbon metabolism, which is crucial for the synthesis

of nucleotides necessary for DNA replication and cell proliferation.[5] This mechanism makes it

a compound of interest for cancer research.

Q2: What are the common solvents for dissolving LY345899?

A2: Dimethyl sulfoxide (DMSO) is a common solvent for preparing stock solutions of LY345899.

For in vivo studies, various formulations involving co-solvents like PEG300, Tween-80, and

saline, or vehicles like corn oil, are used to achieve the desired concentration and

bioavailability.
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Q3: I'm observing precipitation when preparing my LY345899 solution. What can I do?

A3: If you observe precipitation or phase separation, gentle heating and/or sonication can help

dissolve the compound. It is also crucial to use newly opened, anhydrous DMSO for preparing

stock solutions, as hygroscopic DMSO can negatively impact solubility.

Q4: What are the recommended storage conditions for LY345899?

A4: For long-term storage, the solid powder form of LY345899 should be stored at -20°C for up

to 3 years. Stock solutions in solvent can be stored at -80°C for up to 2 years or at -20°C for up

to 1 year. It is advisable to aliquot stock solutions to prevent repeated freeze-thaw cycles.

Q5: Is LY345899 stable in aqueous solutions for cell culture experiments?

A5: While specific stability data in cell culture media is not readily available, it is best practice to

prepare working solutions fresh from a frozen stock solution immediately before use. Dilute the

DMSO stock solution in your cell culture medium to the final desired concentration. Ensure the

final DMSO concentration is low (typically below 0.5%) to avoid solvent-induced cytotoxicity.

Troubleshooting Guides
Issue 1: Poor Solubility in Aqueous Buffers

Problem: Difficulty dissolving LY345899 directly in aqueous buffers for in vitro assays.

Cause: LY345899 has limited aqueous solubility.

Solution:

Prepare a high-concentration stock solution in 100% DMSO.

For your experiment, perform a serial dilution of the DMSO stock into the aqueous buffer.

Ensure the final concentration of DMSO in the assay is minimal and consistent across all

experimental conditions, including controls.

Issue 2: Compound Precipitation During In Vivo
Formulation
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Problem: LY345899 precipitates when preparing formulations for animal studies.

Cause: The compound may not be fully solubilized in the chosen vehicle.

Solution:

Follow established multi-solvent protocols. For example, a common formulation involves a

step-wise addition of 5% DMSO, 40% PEG300, 5% Tween-80, and 50% saline.

Gentle warming and vortexing between the addition of each solvent can aid in maintaining

solubility.

For oil-based formulations, ensure the DMSO stock is thoroughly mixed with corn oil.

Issue 3: Inconsistent Experimental Results
Problem: High variability in experimental outcomes.

Cause: This could be due to compound degradation or inaccurate concentrations.

Solution:

Storage: Strictly adhere to the recommended storage conditions. Avoid repeated freeze-

thaw cycles of stock solutions by preparing aliquots.

Preparation: Always prepare fresh working solutions from your stock immediately before

each experiment.

Quantification: Periodically verify the concentration of your stock solution using an

appropriate analytical method, if available.

Data Summary
Table 1: Solubility of LY345899
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Solvent/Vehicle Concentration Observations

DMSO 125 mg/mL (265.16 mM)
Ultrasonic assistance may be

needed.

5% DMSO, 40% PEG300, 5%

Tween-80, 50% Saline
≥ 2.5 mg/mL (5.30 mM) Clear solution.

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.08 mg/mL (4.41 mM) Clear solution.

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.08 mg/mL (4.41 mM) Clear solution.

10% DMSO, 90% Corn Oil ≥ 2.08 mg/mL (4.41 mM) Clear solution.

Table 2: Stability and Storage of LY345899

Form Storage Temperature Duration

Powder -20°C 3 years

In Solvent -80°C 2 years

In Solvent -20°C 1 year

Experimental Protocols
Protocol 1: Preparation of LY345899 Stock Solution (10
mM in DMSO)

Materials:

LY345899 powder

Anhydrous, high-quality DMSO

Procedure:

1. Equilibrate the LY345899 vial to room temperature before opening.
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2. Weigh the required amount of LY345899 powder. The molecular weight is 471.42 g/mol .

3. Add the appropriate volume of DMSO to achieve a 10 mM concentration.

4. Vortex thoroughly to ensure complete dissolution. If necessary, use an ultrasonic bath for a

short period.

5. Aliquot the stock solution into smaller volumes in tightly sealed vials.

6. Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Cell Viability Assay (e.g., MTT Assay)
Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to

adhere overnight.

Compound Treatment:

Prepare serial dilutions of LY345899 in complete culture medium from the 10 mM DMSO

stock solution.

Ensure the final DMSO concentration is consistent across all wells, including the vehicle

control (typically ≤ 0.5%).

Remove the old medium and add the medium containing different concentrations of

LY345899.

Incubation: Incubate the plate for the desired treatment duration (e.g., 48, 72 hours).

MTT Addition and Solubilization: Add MTT solution to each well and incubate for 3-4 hours.

Then, add a solubilization solution to dissolve the formazan crystals.

Absorbance Measurement: Read the absorbance at the appropriate wavelength using a

microplate reader.

Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control

cells and plot a dose-response curve to determine the IC50 value.
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Visualizations
Caption: Inhibition of MTHFD2 by LY345899 disrupts mitochondrial one-carbon metabolism.
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Caption: Recommended workflow for handling LY345899 in cell-based experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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